Cas no 84499-96-7 ((5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol)

• Product Name: (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol
• CAS No: 84499-96-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5043336
• PubChem ID: 15619712
• Update Time: 2025-07-02

(5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol Chemical and Physical Properties

Names and Identifiers

• (5S)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol
• NE34684
• (S)-2,3,4,5-Tetrahydro-1-benzooxepin-5-ol
• (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol

• Inchi： 1S/C10H12O2/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2/t9-/m0/s1
• InChI Key： OJZWTYXMABCBFG-VIFPVBQESA-N
• SMILES： O1C2C=CC=CC=2[C@H](CCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol

Introduction to (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol (CAS No. 84499-96-7)

Compound (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol, identified by its CAS number 84499-96-7, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoxepine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The specific stereochemistry at the 5-position, denoted as (5S), plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The benzoxepine scaffold is a fused heterocyclic system consisting of a benzene ring and an oxepine ring, which together create a unique three-dimensional structure. This structural motif is particularly interesting because it can mimic the binding pockets of various enzymes and receptors in the human body. In particular, (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol has been studied for its potential role in modulating neurological pathways and has shown promise in preclinical models.

Recent research has highlighted the importance of stereochemistry in drug design, emphasizing that the spatial arrangement of atoms can significantly influence a compound's biological activity. The (5S) configuration of this molecule suggests that it may interact with specific biological targets in a way that is distinct from its enantiomers or racemic mixtures. This specificity is crucial for developing drugs with high efficacy and minimal side effects.

In the context of modern drug discovery, (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol represents an excellent candidate for further investigation. Its structural features make it a versatile building block for designing novel therapeutic agents. Researchers have been exploring its potential applications in treating various neurological disorders, including Alzheimer's disease and Parkinson's disease. These conditions are characterized by the aggregation of misfolded proteins and dysregulation of neurotransmitter systems, both of which could be targeted by this compound.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier (BBB), a critical requirement for any effective central nervous system (CNS) drug. The tetrahydro structure may facilitate its passage through the BBB by reducing lipophilicity while maintaining sufficient solubility. This property makes it an attractive candidate for developing treatments that can directly address CNS disorders without significant systemic side effects.

The synthesis of (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol involves multi-step organic reactions that require careful optimization to achieve high enantiomeric purity. The stereocontrol at the 5-position is particularly challenging but essential for maintaining biological activity. Advances in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds. These methods often employ transition metal catalysts or biocatalysts to achieve high enantiomeric excesses with minimal racemization.

From a medicinal chemistry perspective, (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol serves as a valuable scaffold for structure-based drug design. Computational modeling techniques have been used to predict how this molecule might interact with various biological targets. These studies have provided insights into potential binding modes and have guided the design of analogs with improved potency and selectivity.

The compound's potential extends beyond neurological applications; it has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. By modulating inflammatory pathways, (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol could offer therapeutic benefits in these conditions as well.

In conclusion, (5S)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol (CAS No. 84499-96-7) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique stereochemistry and ability to interact with key biological targets make it an attractive candidate for further development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.